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Compound of Interest

Compound Name: 5-Isopropyl-3-methylphenol

Cat. No.: B155287 Get Quote

An In-depth Technical Guide to 5-Isopropyl-3-methylphenol: Chemical Properties, Structure,

and Applications for Researchers and Drug Development Professionals

Introduction
5-Isopropyl-3-methylphenol, also known as 5-isopropyl-m-cresol, is an aromatic organic

compound with the chemical formula C10H14O.[1][2] It is a substituted phenol, featuring both a

methyl and an isopropyl group attached to the benzene ring. This compound is one of several

isomers of isopropyl cresol, which include the well-known naturally occurring compounds

thymol (2-isopropyl-5-methylphenol) and carvacrol (5-isopropyl-2-methylphenol).[3][4] 5-
Isopropyl-3-methylphenol serves as a valuable building block in organic synthesis and has

garnered interest for its diverse biological activities.[3] Notably, it is a derivative of carvacrol and

has been investigated as a potential novel inhibitor of enzymes such as the Mycobacterium

tuberculosis (MTB) chorismate mutase.[5] This guide provides a comprehensive overview of its

chemical structure, properties, synthesis, applications, and safety protocols, tailored for

professionals in research and drug development.

Chemical Structure and Physicochemical Properties
The unique arrangement of the hydroxyl, methyl, and isopropyl groups on the phenol ring

dictates the specific chemical and physical properties of 5-Isopropyl-3-methylphenol,
distinguishing it from its isomers and influencing its reactivity and biological function.

Molecular Structure
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The structure consists of a phenol ring substituted at position 3 with a methyl group and at

position 5 with an isopropyl group.

Caption: 2D Chemical Structure of 5-Isopropyl-3-methylphenol.

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below. This data is

crucial for designing experimental conditions, predicting solubility, and understanding the

compound's behavior in various matrices.

Property Value Source(s)

IUPAC Name 3-methyl-5-propan-2-ylphenol [6]

Synonyms

5-Isopropyl-m-cresol, 3-

isopropyl-5-methylphenol, m-

Cymen-5-ol

[1][2][6]

CAS Number 3228-03-3 [1][2][6]

Molecular Formula C₁₀H₁₄O [1][2][6]

Molecular Weight 150.22 g/mol [1][2][6]

Appearance Colorless liquid

Melting Point 49-51 °C (lit.) [5][7]

Boiling Point Data not consistently available

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and diethyl ether.

Octanol/Water Partition

Coefficient (LogP)

Available, indicates

hydrophobicity
[1]

Synthesis and Manufacturing
The synthesis of 5-Isopropyl-3-methylphenol is critical for its availability in research and

industry. Several synthetic routes have been established, primarily involving the alkylation of
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cresols or the isomerization of terpenones.

Synthesis via Alkylation of m-Cresol
One common industrial method involves the direct alkylation of 3-methylphenol (m-cresol) with

propene.[8] This reaction is typically performed at high temperatures (200-400 °C) in the

presence of a catalyst, such as synthetic aluminum silicate that has not been acid-treated.[8]

This process can also involve the rearrangement of other isomeric monoisopropyl-3-methyl-

phenols or the transalkylation of polyisopropyl-3-methyl phenols with m-cresol to yield the

desired product.[8] The choice of catalyst and reaction conditions is crucial to control the

regioselectivity and maximize the yield of the 5-isopropyl isomer over other potential products.

Synthesis from Monoterpenes
A more recent, two-step approach utilizes natural monoterpenes as starting materials.[3] For

instance, 5-Isopropyl-3-methylphenol can be prepared from 3-carene.[3] The process

involves:

Oxidation: The monoterpene (e.g., 3-carene) is first oxidized, for example using chromium

trioxide (CrO₃), to produce a terpenone intermediate (car-3-ene-5-one).[3]

Isomerization: The resulting terpenone undergoes isomerization catalyzed by 13X molecular

sieves at elevated temperatures (e.g., 230 °C) to yield 5-Isopropyl-3-methylphenol.[3] This

method is noted for its efficiency, particularly when starting from 3-carene due to the strained

three-membered ring in its structure.[3]

3-Carene
(Monoterpene)

Step 1: Oxidation

CrO₃

(Oxidizing Agent)

Car-3-ene-5-one
(Terpenone Intermediate)

Step 2: Isomerization

13X Molecular Sieves
(Catalyst, 230°C)

5-Isopropyl-3-methylphenol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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